N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C22H26N4O4S/c1-14(2)30-22-13-21(23-16(4)24-22)25-17-6-8-18(9-7-17)26-31(27,28)19-10-11-20(29-5)15(3)12-19/h6-14,26H,1-5H3,(H,23,24,25)
• InChI Key: QWEIKSXBSIUYTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)NC3=CC(=NC(=N3)C)OC(C)C)OC
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol

Description

N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-4-methoxy-3-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide derivatives, indicating the chemical's utility in creating multifunctional agents for potential pharmaceutical applications. The development of sequential reactions and the improvement of reaction techniques have facilitated the discovery of sulfonamide or sultam-based functional molecules, highlighting its versatility and value in organic synthesis and pharmaceutical industries (Kyosuke Kaneda, 2020).

Advanced Oxidation Processes

The compound's relevance extends to environmental science, particularly in advanced oxidation processes (AOPs) for treating water contaminants. Research on the degradation of various compounds using AOPs has led to understanding the mechanisms, kinetics, and by-products formed during these processes. This insight is crucial for enhancing the degradation efficiency of persistent organic pollutants in water bodies (Mohammad Qutob et al., 2022).

Medicinal Chemistry

The compound has been studied for its bioactive spectrum, showing promise in antimicrobial, anticancer, anti-inflammatory, and other therapeutic areas. Such research underscores the importance of sulfonamide derivatives in medicinal chemistry, offering a pathway for the development of new drugs with broad-spectrum activity and lower toxicity (He Shichao et al., 2016).